Cas no 1806352-95-3 (Methyl 4,5-difluoropyridine-2-acetate)

• Product Name: Methyl 4,5-difluoropyridine-2-acetate
• CAS No: 1806352-95-3
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4904924
• Update Time: 2025-05-21

Methyl 4,5-difluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,5-difluoropyridine-2-acetate

• Inchi： 1S/C8H7F2NO2/c1-13-8(12)3-5-2-6(9)7(10)4-11-5/h2,4H,3H2,1H3
• InChI Key： FYGATVDBETYOIK-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C=1)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 0.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4,5-difluoropyridine-2-acetate

Methyl 4,5-difluoropyridine-2-acetate (CAS No. 1806352-95-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4,5-difluoropyridine-2-acetate (CAS No. 1806352-95-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile reactivity and utility as a building block in the synthesis of bioactive molecules. This compound, characterized by its two fluorine atoms substituting at the 4th and 5th positions of the pyridine ring and an acetyl ester group at the 2nd position, exhibits unique electronic and steric properties that make it particularly valuable in drug discovery and development.

The importance of fluorinated heterocycles in medicinal chemistry cannot be overstated. Fluorine atoms, when incorporated into molecular structures, can modulate physicochemical properties such as lipophilicity, metabolic stability, and binding affinity. Specifically, the presence of fluorine at the 4 and 5 positions of the pyridine ring in methyl 4,5-difluoropyridine-2-acetate enhances its potential as a pharmacophore, contributing to improved pharmacokinetic profiles and enhanced biological activity. This has led to its extensive use in the synthesis of various therapeutic agents targeting different disease pathways.

In recent years, there has been a surge in research focusing on developing novel treatments for complex diseases such as cancer, infectious diseases, and neurological disorders. Methyl 4,5-difluoropyridine-2-acetate has emerged as a crucial intermediate in the synthesis of small-molecule inhibitors that disrupt key biological processes involved in these diseases. For instance, studies have demonstrated its role in generating compounds that inhibit kinases and other enzymes overexpressed in tumor cells. The acetyl ester group at the 2-position provides a handle for further functionalization via ester hydrolysis or transesterification reactions, allowing chemists to tailor the molecular structure for optimal biological activity.

The incorporation of fluorine atoms into the pyridine core also imparts favorable electronic properties that can influence molecular interactions with biological targets. Fluorinated pyridines are known to exhibit strong hydrogen bonding capabilities and can engage in π-stacking interactions with aromatic residues in proteins. This has been leveraged in the design of high-affinity ligands for G-protein coupled receptors (GPCRs) and other membrane-bound receptors. Methyl 4,5-difluoropyridine-2-acetate serves as a precursor for synthesizing analogs with enhanced binding affinity and selectivity, which is critical for minimizing side effects associated with drug therapy.

Advances in synthetic methodologies have further expanded the utility of methyl 4,5-difluoropyridine-2-acetate. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex fluorinated pyridine derivatives. For example, palladium-catalyzed Suzuki-Miyaura couplings can be employed to introduce aryl or heteroaryl groups at various positions of the pyridine ring, while copper-catalyzed Buchwald-Hartwig amination allows for the introduction of amino groups under mild conditions. These methods have facilitated the rapid generation of libraries of compounds for high-throughput screening (HTS) campaigns.

The pharmaceutical industry has also recognized the potential of methyl 4,5-difluoropyridine-2-acetate as a scaffold for developing antiviral agents. The unique electronic environment created by the fluorine substituents can disrupt viral replication cycles by interfering with essential viral enzymes or host-viral protein interactions. Recent studies have highlighted its role in generating inhibitors targeting RNA-dependent RNA polymerases (RdRp) and proteases involved in viral replication mechanisms. The acetyl ester functionality further allows for derivatization into prodrugs or conjugates designed to enhance drug delivery and bioavailability.

In conclusion, methyl 4,5-difluoropyridine-2-acetate (CAS No. 1806352-95-3) represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its structural features—comprising fluorinated pyridine rings and an acetyl ester—make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics. The growing body of research underscores its significance in addressing diverse therapeutic challenges across multiple disease areas. As synthetic methodologies continue to evolve, the applications of this compound are expected to expand further, solidifying its role as a key player in next-generation drug discovery initiatives.